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Compound of Interest

Compound Name:
5-(4-Chloro-2-

methoxyphenyl)nicotinic acid

CAS No.: 1261980-32-8

Cat. No.: B580845

Get Quote

Executive Summary & Chemical Identity
Objective: This guide provides a validated, step-by-step protocol for the safe disposal of 5-(4-
Chloro-2-methoxyphenyl)nicotinic acid (CAS: 1261980-32-8).[1][2] As a halogenated

heteroaromatic carboxylic acid, this compound presents specific environmental and safety

challenges—primarily aquatic toxicity and potential for formation of toxic byproducts

(dioxins/furans) if incinerated improperly.

Chemical Profile:

CAS Number: 1261980-32-8[1][2][3][4]

Molecular Formula: C₁₃H₁₀ClNO₃[3]

Functional Groups: Pyridine ring, Carboxylic acid, Aryl chloride, Methoxy ether.[2]

Key Property:Halogenated Organic. This designation dictates its waste stream; it must never

be combined with non-halogenated organic solvents or general trash.
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Hazard Assessment (GHS Classification)
Before handling waste, users must acknowledge the specific hazards associated with this

structural class (Nicotinic acid derivatives).

Hazard Class Category Hazard Statement
Operational
Implication

Skin Irritation Cat. 2
H315: Causes skin

irritation

Contact with solid dust

or solutions requires

immediate washing;

nitrile gloves are

mandatory.[1][2]

Eye Irritation Cat. 2A
H319: Causes serious

eye irritation

Dust generation is the

primary risk; use a

fume hood or powder

containment

enclosure.[1][2]

STOT - SE Cat. 3
H335: May cause

respiratory irritation

Do not dispose of in

open trash bins where

dust can aerosolize.[1]

[2]

Aquatic Toxicity Acute 3
H402: Harmful to

aquatic life

Zero-discharge policy.

Do not pour down

drains.[1][2]

Personal Protective Equipment (PPE) Matrix
Select PPE based on the physical state of the waste.
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PPE Item Specification Rationale

Gloves
Nitrile (Min.[1][2] thickness

0.11 mm)

Provides barrier against

organic acids and halogenated

residues.[2] Double-glove for

liquid waste handling.

Eye Protection Chemical Splash Goggles

Prevents contact with fine dust

or splashes during liquid

transfer.[1][2]

Respiratory
N95 (Solid) or Half-mask

(Liquid)

Required only if handling

outside a fume hood; prevents

inhalation of irritant dusts.[1][2]

Body Lab Coat (Buttoned) + Apron

Chemical-resistant apron

recommended when pouring

liquid waste >1 Liter.[1][2]

Disposal Decision Logic & Workflows
The disposal pathway is strictly determined by the physical state of the waste.

A. Solid Waste (Pure Compound or Contaminated Solids)
Primary Stream:Solid Hazardous Waste (Halogenated).

Container: High-Density Polyethylene (HDPE) wide-mouth jar or double-lined hazardous

waste bag.[1]

Protocol:

Dampen the solid slightly with water or mineral oil if it is dry/dusty to prevent

aerosolization.

Transfer to the designated container.

Labeling: Must read "Hazardous Waste - Solid - Toxic/Irritant - 5-(4-Chloro-2-
methoxyphenyl)nicotinic acid."[1][2]
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Segregation: Do not mix with strong oxidizers (e.g., permanganates) or strong bases in

the solid bin to prevent exothermic reactions.

B. Liquid Waste (Mother Liquors/Solutions)
Primary Stream:Halogenated Organic Solvent Waste.

Critical Rule: Because the molecule contains Chlorine (Cl), it must go into the Halogenated

waste stream, regardless of the solvent used (unless the solvent is water, see below).[2]

Protocol:

Organic Solvents (DMSO, Methanol, DCM): Pour into the "Halogenated Waste" carboy.

Even if dissolved in Methanol (non-halogenated), the presence of the solute renders the

entire mixture halogenated for incineration purposes.[2]

Aqueous Solutions: Adjust pH to neutral (pH 6-8) if acidic. Collect in "Aqueous Waste with

Toxic Organics."[5][6] Do not drain dispose.

Visualized Workflow: Disposal Decision Tree
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Waste Generation:
5-(4-Chloro-2-methoxyphenyl)nicotinic acid

Determine Physical State

Solid Waste
(Powder, Filter Cake, Wipes)

Liquid Waste
(Reaction Mixture, Wash)

Place in Wide-Mouth Jar
Label: 'Solid Hazardous Waste' Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(MeOH, DMSO, Acetone)

Aqueous Solution
(Water/Buffer)

DISPOSAL BIN:
Halogenated Organic Waste

(High Temp Incineration)

Contains Cl Solute renders mix Halogenated

DISPOSAL BIN:
Aqueous Toxic Waste

(NO DRAIN DISPOSAL)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating waste streams based on physical state and solvent

composition.[1] Note that the presence of the chlorinated solute forces non-halogenated

solvents into the halogenated stream.[2]

Spill Management Protocol
Scenario: A 5g bottle of solid powder drops and shatters on the lab bench.

Evacuate & Ventilate: Clear the immediate area.[7] If outside a hood, ensure lab ventilation is

active.[6]
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PPE Up: Don nitrile gloves, goggles, and a lab coat.

Containment (Dry Spill):

Do NOT dry sweep. This generates irritant dust.

Cover the spill with wet paper towels (dampened with water) or oil-impregnated sweeping

compound to trap dust.

Collection:

Scoop the damp material into a plastic bag.[6]

Wipe the surface 3 times with soap and water.

Place all wipes and the scoop into the bag.

Disposal: Seal the bag, place it inside a second bag (double-bagging), and tag it as Solid

Hazardous Waste.

Visualized Workflow: Spill Response

Spill Event Detected Assess Hazard:
Is it dust/volatile?

Secure Area:
Alert personnel, Don PPE

Solid/Powder Spill

Liquid Solution Spill

Cover with wet paper towels
to suppress dust

Absorb with Vermiculite
or Spill Pillow

Clean Surface:
Triple wipe with soap/water

Disposal:
Double Bag -> Hazardous Waste Bin

Click to download full resolution via product page

Figure 2: Operational workflow for managing spills, prioritizing dust suppression for solids and

containment for liquids.[1][2]

Regulatory & Compliance Framework
RCRA (USA): While 5-(4-Chloro-2-methoxyphenyl)nicotinic acid is not explicitly "P" or "U"

listed, it must be characterized by the generator.[1][2]
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Characteristic of Corrosivity (D002): If the waste is an aqueous solution with pH < 2.[8]

Halogenated Solvents (F-Codes): If mixed with spent halogenated solvents (e.g.,

Methylene Chloride), the mixture adopts the F001/F002 code.[2][9]

EPA Recommendation: Incineration is the Best Demonstrated Available Technology (BDAT)

for halogenated organics to ensure complete destruction of the pyridine ring and prevent

leaching.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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